Cas no 548773-18-8 (4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid)
4,6-Dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with a methylsulfanyl substituent at the 2-position and a carboxylic acid functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its structural features, including the electron-withdrawing carboxylic acid group and the methylsulfanyl moiety, enhance reactivity in nucleophilic and electrophilic substitution reactions. The dimethyl substitution on the pyrimidine ring contributes to steric and electronic modulation, making it useful for tailored molecular design. High purity and consistent quality ensure reliable performance in research and industrial applications.
548773-18-8 structure
Product Name:4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
CAS No:548773-18-8
MF:C8H10N2O2S
MW:198.242200374603
CID:4032633
PubChem ID:21076215
Update Time:2025-06-07
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-(methylthio)-
- 4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
- 548773-18-8
- DTXSID101204698
- 4,6-Dimethyl-2-(methylthio)-5-pyrimidinecarboxylic acid
- SCHEMBL3282837
-
- Inchi: 1S/C8H10N2O2S/c1-4-6(7(11)12)5(2)10-8(9-4)13-3/h1-3H3,(H,11,12)
- InChI Key: NXCJJXAQMREDQM-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(C)=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 198.04629874Da
- Monoisotopic Mass: 198.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 88.4Ų
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-39786470-1.0g |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
548773-18-8 | 95% | 1.0g |
$0.0 | 2023-01-06 | |
| Enamine | BBV-39786470-1g |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
548773-18-8 | 95% | 1g |
$657.0 | 2023-10-28 | |
| Enamine | BBV-39786470-2.5g |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
548773-18-8 | 95% | 2.5g |
$1360.0 | 2023-10-28 | |
| Enamine | BBV-39786470-5g |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
548773-18-8 | 95% | 5g |
$1723.0 | 2023-10-28 | |
| Enamine | BBV-39786470-10g |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
548773-18-8 | 95% | 10g |
$2166.0 | 2023-10-28 |
4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
548773-18-8 (4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid) Related Products
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